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Introduction

Phosphoglycerate mutase 1 (PGAML1) is a key glycolytic enzyme that catalyzes the reversible
conversion of 3-phosphoglycerate (3-PG) to 2-phosphoglycerate (2-PG)[1]. This metabolic
function is crucial for energy production and providing intermediates for various biosynthetic
pathways. Notably, PGAM1 is frequently overexpressed in a variety of human cancers, where it
plays a significant role in promoting tumor growth, progression, and metastasis[2]. Its
involvement in cancer metabolism has made it an attractive target for the development of novel
therapeutic agents. The production of high-purity, active recombinant PGAML1 is essential for
structural studies, inhibitor screening, and assay development.

These application notes provide a detailed protocol for the expression and purification of N-
terminally His-tagged human PGAML1 using an Escherichia coli expression system. The
described workflow is designed to yield a high-purity protein suitable for a range of downstream
applications.

Quantitative Data Summary

The following table summarizes the expected quantitative data from the expression and
purification of recombinant human PGAM1, based on typical laboratory-scale preparations.
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Parameter

Expected Value

Method of Determination

Protein Identity

Human Phosphoglycerate
Mutase 1 (PGAM1)

DNA Sequencing of
Expression Construct

Expression System

E. coli BL21(DE3)

Vector

pET-28a(+) with N-terminal
6xHis-tag

Molecular Weight (Predicted)

~30.9 kDa (254 amino acids +
His-tag)[1]

Sequence Analysis

Molecular Weight (Observed)

~31 kDa

SDS-PAGE

Yield of Purified Protein

5-15 mg/L of culture

BCA Protein Assay

Purity

>95%

Densitometry of Coomassie-
stained SDS-PAGE

Specific Activity

>300 units/mg[1]

Enzymatic Activity Assay

Note: Yields can vary depending on codon optimization, culture conditions, and purification

efficiency.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the role of PGAML in a key signaling pathway and the

experimental workflow for its recombinant production.
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Upstream Signaling

Growth Factors
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Kinase (RTK)

Glycolysis
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3-Phosphoglycerate
(3-PG)

Uprqgulates

Downstream Effects
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Gene Cloning

Amplify PGAM1 cDNA
(PCR)

Digest PGAM1 and pET28a(+)
with Restriction Enzymes

Ligate PGAM1 into pET28a(+)

Transform into E. coli DH5a

Verify Construct by Sequencing

Transform pET28a-PGAM1
into E. coli BL21(DE3)

Grow Culture to OD600 0.6-0.8

Induce with IPTG

Incubate at Lower Temperature
(e.g., 18-25°C) Overnight

Harvest Cells by Centrifugation

Purification| y& Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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